![molecular formula C18H19N3O6S2 B2811862 3-(2-methoxyphenyl)-7-(morpholinosulfonyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide CAS No. 950437-94-2](/img/structure/B2811862.png)
3-(2-methoxyphenyl)-7-(morpholinosulfonyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(2-methoxyphenyl)-7-(morpholinosulfonyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide” is a chemical compound that has been explored as an isosteric analogue of benzo- and pyridothiadiazine dioxides in the search of new AMPA and kainate receptor positive allosteric modulators .
Synthesis Analysis
The synthesis of this compound involves the introduction of a cyclopropyl chain instead of an ethyl chain at the 4-position of the thiadiazine ring. This modification was found to dramatically improve the potentiator activity on AMPA receptors . An efficient approach to similar compounds was developed by a one-pot intermolecular annulation reaction of o-amino benzamides and thiols .Molecular Structure Analysis
The molecular structure of this compound is characterized by a thiadiazine ring with a morpholinosulfonyl group at the 7-position and a 2-methoxyphenyl group at the 3-position .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of cyanomethanesulfonamides with aromatic aldehydes in the presence of AcOH and piperidine .Scientific Research Applications
Anticancer Applications
Benzothiadiazinyl hydrazinecarboxamides and anilinotriazolothiadiazine diones, structurally similar to the compound of interest, have been synthesized and tested for anticancer activities against several cancer cell lines, including lung, ovary, prostate, breast, and colon cancers. These compounds showed moderate to good inhibitory activity, with some exhibiting potential as tubulin polymerization inhibitors, highlighting their significance in cancer therapy research (Kamal et al., 2011).
Imaging Applications in Alzheimer's Disease
A carbon-11-labeled AMPAR allosteric modulator based on the benzothiadiazine structure was synthesized for potential use as a PET radioligand in imaging Alzheimer's disease. This development underlines the role of benzothiadiazine derivatives in neuroimaging, aiding in the diagnosis and understanding of neurodegenerative diseases (Miao et al., 2019).
Synthetic Methodologies and Chemical Properties
Research into benzothiadiazines has also extended into the development of new synthetic methodologies, showcasing their versatile chemical properties and potential in creating pharmacologically relevant derivatives. For example, the ring contraction of dihydrobenzothiadiazepine dioxides to access benzothiazine dioxides represents an innovative approach in the synthesis of compounds with medicinal and industrial applications (Fülöpová et al., 2015).
Catalytic Applications
N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide has been utilized as a catalyst in the synthesis of various heterocyclic compounds. This application emphasizes the catalytic utility of benzothiadiazine derivatives in facilitating organic transformations, contributing to greener chemistry practices by enabling reactions in aqueous media and under mild conditions (Khazaei et al., 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-(2-methoxyphenyl)-7-morpholin-4-ylsulfonyl-4H-1λ6,2,4-benzothiadiazine 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O6S2/c1-26-16-5-3-2-4-14(16)18-19-15-7-6-13(12-17(15)28(22,23)20-18)29(24,25)21-8-10-27-11-9-21/h2-7,12H,8-11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMFFLALBBRRRJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NS(=O)(=O)C3=C(N2)C=CC(=C3)S(=O)(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.